(2R)-3-amino-2-(9H-fluoren-9-ylmethoxycarbonyl)-4-pyridin-3-ylbutanoic acid

• Molecular Formula: C24H22N2O4
• Molecular Weight: 402.4 g/mol
• IUPAC Name: (2R)-3-amino-2-(9H-fluoren-9-ylmethoxycarbonyl)-4-pyridin-3-ylbutanoic acid
• InChI: InChI=1S/C24H22N2O4/c25-21(12-15-6-5-11-26-13-15)22(23(27)28)24(29)30-14-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-11,13,20-22H,12,14,25H2,(H,27,28)/t21?,22-/m1/s1
• InChI Key: LDBROFKRTRPPGK-FOIFJWKZSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)[C@H](C(CC4=CN=CC=C4)N)C(=O)O
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)C(C(CC4=CN=CC=C4)N)C(=O)O

Description

“(2R)-3-amino-2-(9H-fluoren-9-ylmethoxycarbonyl)-4-pyridin-3-ylbutanoic acid” is a chiral, Fmoc-protected amino acid derivative characterized by a pyridin-3-yl substituent at the C4 position and a stereospecific (2R) configuration. The Fmoc group (9H-fluoren-9-ylmethoxycarbonyl) serves as a protective moiety for the amino group, enabling its use in solid-phase peptide synthesis (SPPS) . This compound is primarily utilized in medicinal chemistry for constructing peptide-based therapeutics and probing enzyme-substrate interactions due to its structural complexity and stereochemical precision .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound is part of a broader class of Fmoc-protected amino acids with variable side chains and functional groups. Below is a detailed comparison with structurally related analogs:

Compound Name	Structural Features	Biological Activity	Unique Aspects
(2R)-3-amino-2-(9H-fluoren-9-ylmethoxycarbonyl)-4-pyridin-3-ylbutanoic acid	Pyridin-3-yl group at C4; (2R) stereochemistry	Not explicitly reported, but inferred to modulate peptide-receptor interactions due to pyridine’s π-π stacking potential	Combines Fmoc protection with a pyridine heterocycle, enhancing stability and interaction specificity .
(R)-3-amino-4-(thiophen-2-yl)butanoic acid	Thiophen-2-yl group at C4; lacks Fmoc protection	Antimicrobial activity against Gram-positive bacteria	The thiophene moiety increases lipophilicity, improving membrane penetration .
(R)-2-(9H-Fluoren-9-ylmethoxycarbonylamino)-4-(3-fluoro-phenyl)-butyric acid	Meta-fluorophenyl group at C4; (R) configuration	Enhanced binding affinity to serotonin receptors	Fluorine’s electronegativity fine-tunes electronic properties, improving target selectivity .
(2R)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-3-(3-methylbutoxy)propanoic acid	3-Methylbutoxy side chain at C3	Used in peptide synthesis for solubility modulation	The branched alkyl chain improves solubility in nonpolar solvents, aiding SPPS .
4-(4-Fluorophenyl)butanoic acid	Para-fluorophenyl group at C4; lacks Fmoc protection	Anti-inflammatory properties	Simpler structure but limited utility in peptide synthesis due to absence of protective groups .
2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(1-methyl-2-oxo-1,2-dihydropyridin-4-yl)propanoic acid	2-Oxopyridin-4-yl group at C3	Potential kinase inhibition activity	The oxo group introduces hydrogen-bonding capacity, mimicking ATP-binding motifs .

Key Research Findings and Trends

Structural Influence on Activity :

• Pyridine-containing analogs (e.g., the target compound) exhibit enhanced π-π interactions compared to phenyl or alkyl-substituted derivatives, which may improve binding to aromatic-rich enzyme active sites .
• Fluorinated variants (e.g., meta- or para-fluorophenyl) show improved metabolic stability and target engagement due to fluorine’s electronegativity and steric effects .

Synthetic Utility :

• Fmoc-protected compounds are indispensable in SPPS, but side-chain modifications (e.g., 3-methylbutoxy) alter solubility and reaction kinetics, enabling tailored peptide synthesis .

Biological Data Gaps: Limited toxicity or efficacy data exist for many analogs, as most studies focus on synthetic applications rather than in vivo profiling .